Cas no 609-46-1 (Benzenesulfonic acid,2-hydroxy-)

• Product Name: Benzenesulfonic acid,2-hydroxy-
• CAS No: 609-46-1
• MF: C₆H₆O₄S
• MW: 174.174440860748
• CID: 513928
• PubChem ID: 11867
• Update Time: 2025-04-19

Benzenesulfonic acid,2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-hydroxy-
• 2-Hydroxybenzenesulfonic acid
• o-hydroxybenzenesulphonic acid
• o-Phenolsulfonic acid
• Benzenesulfonicacid, o-hydroxy- (8CI)
• 2-Sulfophenol
• Aseptol
• NSC 227905
• NSC 243747
• Phenol-2-sulfonic acid
• o-Hydroxybenzenesulfonic acid

• Inchi： 1S/C6H6O4S/c7-5-3-1-2-4-6(5)11(8,9)10/h1-4,7H,(H,8,9,10)
• InChI Key： IULJSGIJJZZUMF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1O)(=O)(=O)O

Computed Properties

• Exact Mass: 173.99868
• Monoisotopic Mass: 173.99867984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Density: 1.384 (estimate)
• Melting Point: 145°C (rough estimate)
• Boiling Point: 275.14°C (rough estimate)
• Refractive Index: 1.5500 (estimate)
• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives